Cas no 1803792-27-9 (2-Iodo-3-(trifluoromethyl)pyridine-4-carbonyl chloride)

• Product Name: 2-Iodo-3-(trifluoromethyl)pyridine-4-carbonyl chloride
• CAS No: 1803792-27-9
• MF: C₇H₂ClF₃INO
• MW: 335.449563503265
• CID: 4907001
• Update Time: 2025-05-21

2-Iodo-3-(trifluoromethyl)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-(trifluoromethyl)pyridine-4-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO/c8-5(14)3-1-2-13-6(12)4(3)7(9,10)11/h1-2H
• InChI Key： PMGWZCDYMJFNHI-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=C(C(=O)Cl)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• XLogP3: 2.9
• Topological Polar Surface Area: 30

Additional information on 2-Iodo-3-(trifluoromethyl)pyridine-4-carbonyl chloride

2-Iodo-3-(trifluoromethyl)pyridine-4-carbonyl chloride: A Comprehensive Overview

The compound with CAS No. 1803792-27-9, known as 2-Iodo-3-(trifluoromethyl)pyridine-4-carbonyl chloride, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes an iodo group at the 2-position, a trifluoromethyl group at the 3-position, and a carbonyl chloride group at the 4-position of a pyridine ring. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

Recent studies have highlighted the importance of halogenated pyridines in modern organic chemistry. The presence of an iodo group in this compound is particularly valuable due to its reactivity in nucleophilic substitution reactions. This property has been exploited in the synthesis of bioactive molecules, where precise control over regioselectivity and stereoselectivity is crucial. For instance, researchers have utilized 2-Iodo-3-(trifluoromethyl)pyridine-4-carbonyl chloride as a key intermediate in the construction of complex heterocyclic frameworks, which are essential components of many pharmaceutical agents.

The trifluoromethyl group at the 3-position introduces additional functionality to this compound. Trifluoromethyl groups are known for their electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This feature makes 2-Iodo-3-(trifluoromethyl)pyridine-4-carbonyl chloride an ideal candidate for applications requiring enhanced stability or reactivity. Recent advancements in fluorination techniques have further expanded the utility of such compounds in drug discovery and agrochemical development.

The carbonyl chloride group at the 4-position adds another layer of functionality to this compound. This group is highly reactive and can participate in various condensation reactions, such as those involving amines or alcohols. The ability to form amides or esters from this compound has made it a valuable reagent in peptide synthesis and other bioconjugation reactions. Moreover, its reactivity has been leveraged in the development of novel catalysts and polymer precursors.

From a synthetic perspective, 2-Iodo-3-(trifluoromethyl)pyridine-4-carbonyl chloride can be prepared through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. Recent research has focused on optimizing these methods to improve yield and purity while minimizing environmental impact. For example, transition metal-catalyzed cross-coupling reactions have emerged as powerful tools for constructing such compounds with high efficiency.

In terms of applications, this compound has found uses in both academic and industrial settings. Its role as an intermediate in pharmaceutical synthesis has been well-documented, with several studies demonstrating its potential in the development of anticancer agents and antiviral drugs. Additionally, its unique electronic properties make it a promising candidate for applications in optoelectronics and sensor technologies.

Despite its many advantages, handling 2-Iodo-3-(trifluoromethyl)pyridine-4-carbonyl chloride requires careful consideration due to its chemical reactivity. Proper safety protocols must be followed to ensure safe handling and storage. Researchers are advised to work under inert atmospheres and use appropriate protective equipment when working with this compound.

In conclusion, 2-Iodo-3-(trifluoromethyl)pyridine-4-carbonyl chloride stands out as a versatile and valuable compound in contemporary organic chemistry. Its unique combination of functional groups, coupled with recent advancements in synthetic methodologies, positions it as a key player in the development of novel materials and therapeutic agents. As research continues to uncover new applications for this compound, its significance within the scientific community is expected to grow further.